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2-Pentenoic acid, 4-methyl-
Overview
Description
2-Pentenoic acid, 4-methyl- is a useful research compound. Its molecular formula is C6H10O2 and its molecular weight is 114.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photoisomerization and Lactonization Studies
4-Methyl-2-pentenoic acid has been studied for its photoisomerization properties. It transforms into β,γ-unsaturated isomers upon irradiation at 254 nm. Additionally, the synthesis of 5,5-dimethyl-2(5H)-furanone via photochemically induced lactonization of 4-hydroxy-4-methyl-2-pentenoic acid has been explored, indicating potential applications in organic synthesis and photochemistry (Biot, Keukeleire, & Verzele, 2010).
Role in Pesticide Synthesis
The compound is an important intermediate for the synthesis of pyrethroids pesticides, showing its relevance in agricultural chemistry. Improved methods for its industrial production have been developed, highlighting its significance in the synthesis of commercial pesticides (Peng Chu-he, 2012).
Polyester Building Block from Pentoses
Research has shown the formation of trans-2,5-dihydroxy-3-pentenoic acid methyl ester from pentoses using tin-containing silicates. This product has been used in co-polymerization studies, illustrating potential for functionalizing new co-polymers, important in materials science and industrial chemistry (Elliot et al., 2017).
Biochemical Metabolites in Fungi
In microbiology, trans-5-Hydroxy-3-methyl-2-pentenoic acid, a variant of the compound, has been identified in the culture fluids of several fungi, offering insights into fungal metabolism and potential applications in biotechnology (Diekmann, 2004).
Catalytic Bromination Studies
The compound has been studied in the context of catalytic bromination, specifically looking at the effects of electron-donating and withdrawing substituents on the reaction speed. This has implications in organic synthesis and catalysis research (Goodman & Detty, 2004).
Synthesis of Novel Compounds
The use of 4-Methyl-2-pentenoic acid in the synthesis of various novel chemical compounds, including its role in the creation of functional groups in polyester backbones, has been documented. This showcases its versatility in synthetic chemistry (Canterino Marisa et al., 2010).
properties
IUPAC Name |
4-methylpent-2-enoic acid | |
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InChI |
InChI=1S/C6H10O2/c1-5(2)3-4-6(7)8/h3-5H,1-2H3,(H,7,8) | |
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InChI Key |
QAOXMQCWUWZZNC-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)C=CC(=O)O | |
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Molecular Formula |
C6H10O2 | |
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DSSTOX Substance ID |
DTXSID3065035 | |
Record name | 2-Pentenoic acid, 4-methyl- | |
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Molecular Weight |
114.14 g/mol | |
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Product Name |
2-Pentenoic acid, 4-methyl- | |
CAS RN |
10321-71-8 | |
Record name | 4-Methyl-2-pentenoic acid | |
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Record name | 2-Pentenoic acid, 4-methyl- | |
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